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Compound of Interest

Compound Name: 5-Chloro-2-methoxyaniline

CAS No.: 95-03-4

Cat. No.: B1222851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

5-Chloro-2-methoxyaniline (CAS No. 95-03-4). Adherence to these guidelines is critical for

ensuring personnel safety and operational integrity in a laboratory setting.

Hazard Identification and Classification
5-Chloro-2-methoxyaniline is a hazardous chemical requiring careful handling.[1] It is

classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] The substance is

known to cause skin irritation and serious eye irritation.[2][3] Some classifications also indicate

it may be toxic or fatal upon acute exposure.[4]
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Hazard Statement GHS Classification Signal Word Pictograms

H302: Harmful if

swallowed

Acute Toxicity, Oral

(Cat. 4)
Warning GHS07

H312: Harmful in

contact with skin

Acute Toxicity, Dermal

(Cat. 4)
Warning GHS07

H332: Harmful if

inhaled

Acute Toxicity,

Inhalation (Cat. 4)
Warning GHS07

H315: Causes skin

irritation
Skin Irritation (Cat. 2) Warning GHS07

H319: Causes serious

eye irritation
Eye Irritation (Cat. 2A) Warning GHS07

H335: May cause

respiratory irritation
STOT - SE (Cat. 3) Warning GHS07

H300+H310+H330:

Fatal if swallowed, in

contact with skin or if

inhaled

Acute Toxicity (Cat.

1/2)
Danger GHS06, GHS08

Note: Classifications can vary slightly between suppliers. The more severe classifications

should be considered for risk assessment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Chloro-2-methoxyaniline to prevent

exposure.
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Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[3]

Skin Protection

Wear appropriate protective gloves (chemically

impermeable) and impervious clothing to

prevent skin exposure.[1][3]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[5][6] A full-face respirator should

be used if exposure limits are exceeded.[3]

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for handling 5-Chloro-2-
methoxyaniline, from preparation to disposal.
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Workflow for Handling 5-Chloro-2-methoxyaniline

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Review SDS

Don PPE

Ensure understanding

Prepare Fume Hood

Before entering lab

Weigh Compound

Work within hood

Transfer to Reaction

Perform Experiment

Decontaminate Glassware

Post-experiment

Spill Personal Exposure

Segregate Waste

Dispose of Waste

Doff PPE

Final step

Click to download full resolution via product page

Standard operational workflow for handling 5-Chloro-2-methoxyaniline.
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Step-by-Step Handling and Disposal Plan
1. Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 5-Chloro-2-methoxyaniline.

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Gloves must be inspected for integrity before use.[7]

Engineering Controls: All handling of solid and solutions of 5-Chloro-2-methoxyaniline must

be conducted in a certified chemical fume hood to ensure adequate ventilation.[5][6]

Eyewash stations and safety showers must be readily accessible.[6]

2. Handling and Experimentation:

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[3][7]

Contact Avoidance: Avoid all contact with skin and eyes.[1][7] Do not breathe dust, fumes, or

vapors.[1][3]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1][3] Wash hands, face, and any

exposed skin thoroughly after handling.[1]

3. Storage:

Store in a dry, cool, and well-ventilated area.[1]

Keep the container tightly closed.[1][3]

Incompatible materials include strong oxidizing agents and acids.[1][5]

4. Spill Management:

Personal Precautions: Ensure adequate ventilation and wear all required PPE.[1][3][7]

Evacuate non-essential personnel from the area.[3][7]
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Containment and Cleanup: For solid spills, sweep up and shovel into a suitable, labeled

container for disposal.[1] Avoid creating dust.[7] For liquid spills, use an inert absorbent

material.

5. Disposal Plan:

Waste Segregation: All waste contaminated with 5-Chloro-2-methoxyaniline, including

disposable PPE, absorbent materials, and empty containers, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][3] Chemical incineration with an

afterburner and scrubber is a potential disposal method.[7] Do not dispose of with household

garbage or allow it to enter the sewage system.[4]

6. First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][3]

If not breathing, give artificial respiration.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately take off all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water.[1][3] Seek medical attention if

irritation occurs or if you feel unwell.[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids.[1][3] Remove

contact lenses if present and easy to do.[3]

Continue rinsing and seek immediate medical

attention.[1][3]

Ingestion

Rinse mouth with water.[1][3] Do not induce

vomiting.[3] Call a poison center or doctor

immediately.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

